Cas no 946253-02-7 (5-(diphenylmethyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)

• Product Name: 5-(diphenylmethyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• CAS No: 946253-02-7
• MF: C₂₂H₂₀N₄O₂
• MW: 372.419804573059
• CID: 6136031
• PubChem ID: 30607319
• Update Time: 2025-06-30

5-(diphenylmethyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-(diphenylmethyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
• 5-(benzhydrylamino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4-dione
• 5-(benzhydrylamino)-1,3-dimethylpyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
• 946253-02-7
• AKOS024649447
• F2455-0529

• Inchi： 1S/C22H20N4O2/c1-25-20-18(21(27)26(2)22(25)28)17(13-14-23-20)24-19(15-9-5-3-6-10-15)16-11-7-4-8-12-16/h3-14,19H,1-2H3,(H,23,24)
• InChI Key： JNUPIMUFAAEBRQ-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C(=O)C2=C(NC(C3=CC=CC=C3)C3=CC=CC=C3)C=CN=C2N1C

Computed Properties

• Exact Mass: 372.15862589g/mol
• Monoisotopic Mass: 372.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 65.5Ų

Additional information on 5-(diphenylmethyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione

5-(Diphenylmethyl)Amino-1,3-Dimethyl-1H,2H,3H,4H-Pyrido[2,3-D]Pyrimidine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 946253-02-7, commonly referred to as 5-(diphenylmethyl)amino-1,3-dimethyl-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione, has garnered significant attention in the field of organic chemistry and pharmacology due to its unique structural features and potential bioactive properties. This compound belongs to the class of pyridopyrimidinediones, which are known for their diverse applications in drug discovery and materials science.

Pyrido[2,3-d]pyrimidine derivatives have been extensively studied for their ability to modulate various biological pathways. The presence of the diphenylmethylamino group in this compound introduces steric and electronic effects that can influence its interactions with biological targets. Recent studies have highlighted the potential of such derivatives as inhibitors of kinase enzymes, which are crucial in signaling pathways associated with cancer and inflammatory diseases.

The synthesis of 5-(diphenylmethyl)amino-1,3-dimethyl-pyrido[2,3-d]pyrimidine-2,4-dione involves a multi-step process that typically includes nucleophilic aromatic substitution and condensation reactions. The methyl groups at positions 1 and 3 contribute to the compound's stability and solubility properties. Researchers have optimized these synthetic routes to enhance yield and purity, making this compound more accessible for preclinical studies.

Recent advancements in computational chemistry have enabled detailed studies of the molecular interactions of this compound. For instance, molecular docking studies have revealed that the diphenylmethylamino group plays a pivotal role in binding to ATP pockets of protein kinases. This insight has guided further modifications to improve binding affinity and selectivity.

In terms of biological activity, this compound has shown promising results in vitro assays targeting key enzymes such as cyclin-dependent kinases (CDKs) and mitogen-activated protein kinases (MAPKs). These findings suggest its potential as a lead compound for developing anti-cancer therapies. Additionally, its pyrido[2,3-d]pyrimidine core has been implicated in modulating other therapeutic targets such as histone deacetylases (HDACs), further broadening its application scope.

From a materials science perspective, the pyrido[2,3-d]pyrimidine framework exhibits interesting photophysical properties. Studies have demonstrated that this compound can serve as a building block for constructing advanced materials with applications in optoelectronics. Its ability to form stable charge-transfer complexes makes it a candidate for use in organic light-emitting diodes (OLEDs) and sensors.

The integration of experimental and computational approaches has significantly advanced our understanding of 5-(diphenylmethyl)amino-1,3-dimethyl-pyrido[2,3-d]pyrimidine-2,4-dione. Future research is expected to focus on optimizing its pharmacokinetic properties and exploring its efficacy in animal models. Collaborative efforts between chemists and biologists will be crucial in unlocking its full potential across multiple therapeutic areas.

In conclusion,5-(diphenylmethyl)amino-1,3-dimethyl-pyrido[2,, d]pyrimidine- dione represents a versatile scaffold with promising applications in drug discovery and materials science. As research continues to uncover its multifaceted properties, this compound is poised to make significant contributions to both academic and industrial advancements.